5-((4-(4-Bromophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-[[4-(4-bromophenyl)-1,3-thiazol-2-yl]methyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C18H12BrN3OS/c19-14-8-6-12(7-9-14)15-11-24-17(20-15)10-16-21-18(22-23-16)13-4-2-1-3-5-13/h1-9,11H,10H2
• InChI Key: KYTFTJYDSXNJPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CC3=NC(=CS3)C4=CC=C(C=C4)Br
• Molecular Formula: C18H12BrN3OS
• Molecular Weight: 398.3 g/mol

Description

5-((4-(4-Bromophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound belongs to the family of oxadiazoles and possesses unique properties that make it a promising candidate for further investigation.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole nucleus exhibited its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species . In the context of antitumor activity, thiazole derivatives have been reported to interact with topoisomerase II, resulting in DNA double-strand cracks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 5-((4-(4-Bromophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole in lab experiments is its potential as a new drug candidate. However, one of the limitations is that the exact mechanism of action is not fully understood, which makes it difficult to optimize its use in drug development.

Future Directions

There are several potential future directions for research on 5-((4-(4-Bromophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole. One area of interest is in further understanding its mechanism of action and optimizing its use in drug development. Additionally, research could focus on exploring its potential applications in other areas, such as in the treatment of other diseases or in materials science. Finally, further studies could investigate its potential toxicity and side effects to ensure its safety for human use.

Synthesis Methods

The synthesis of 5-((4-(4-Bromophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole can be achieved through a multi-step process. The first step involves the reaction of 2-aminothiazole with 4-bromobenzaldehyde to form 4-(4-bromophenyl)thiazol-2-ylamine. This intermediate compound is then reacted with phenacyl bromide to form the final product, this compound.

Scientific Research Applications

The unique properties of 5-((4-(4-Bromophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole make it a potential candidate for various scientific research applications. One of the primary areas of interest is in the development of new drugs. This compound has shown promising results in inhibiting the growth of cancer cells and could be used in the development of new cancer treatments.

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been reported to interact with various enzymes, proteins, and other biomolecules . They can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom . This allows them to form bonds with other molecules and participate in biochemical reactions .

Cellular Effects

Thiazole derivatives have been reported to exhibit cytotoxic activity on human tumor cell lines . They may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives have been reported to exhibit antimicrobial activity by blocking the biosynthesis of certain bacterial lipids . They may exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Thiazole derivatives have been reported to exhibit promising antimicrobial activity